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Compound of Interest

Compound Name: 3-Fluoro-5-nitrobenzaldehyde

Cat. No.: B111101

This guide provides essential physicochemical data for 3-Fluoro-5-nitrobenzaldehyde, a key
reagent in various chemical syntheses. The information is intended for researchers, scientists,
and professionals in the field of drug development and chemical research.

Physicochemical Properties

The fundamental molecular properties of 3-Fluoro-5-nitrobenzaldehyde are summarized
below. These values are critical for stoichiometric calculations, analytical characterization, and
experimental design.

Parameter Value

Molecular Formula C7H4aFNOs3[1][2]
Molecular Weight 169.11 g/mol [2]
Alternate Molecular Weight 169.1100 g/mol [1]

Note: The slight variation in molecular weight values may arise from differences in isotopic
abundance considerations in the calculations.

Logical Relationship of Molecular Properties

The chemical identity of a compound is fundamentally linked to its constituent atoms (as
defined by the molecular formula) and their collective mass (the molecular weight). The
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following diagram illustrates this direct relationship for 3-Fluoro-5-nitrobenzaldehyde.
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Caption: Relationship between compound, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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